Benzyl 2-formylbenzoate

• IUPAC Name: benzyl 2-formylbenzoate
• InChI: InChI=1S/C15H12O3/c16-10-13-8-4-5-9-14(13)15(17)18-11-12-6-2-1-3-7-12/h1-10H,11H2
• InChI Key: OEWWFQYTNGODQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)C2=CC=CC=C2C=O
• Molecular Formula: C15H12O3
• DSSTOX Substance ID: DTXSID90289049
• Molecular Weight: 240.25 g/mol
• CAS RN: 113674-51-4

Description

Benzyl 2-formylbenzoate is a chemical compound that belongs to the class of organic compounds known as benzoyl esters. It is also known as benzyl o-formylbenzoate or benzyl salicylaldehyde benzoate. This compound is widely used in the field of organic chemistry due to its unique properties and applications.

Scientific Research Applications

1. Solid-State NMR Characterization

Research by Kong, Dai, and Wu (2017) focused on the synthesis and solid-state 17O NMR characterization of 2-acylbenzoic acids, including 2-formylbenzoic acid derivatives. This study provided insights into the structural characterization of lactone, cyclic hemiacetal, and cyclic hemiketal functional groups, contributing to the understanding of these compounds in the solid state.

2. Multicomponent Reactions

Soleimani and Zainali (2011) developed a novel four-component reaction involving 2-formylbenzoic acids, leading to the efficient preparation of alkyl-2-(1-(alkylcarbamoyl)-2,2-dicyanoethyl)benzoate derivatives. This reaction demonstrated high atom economy and contributed to the construction of multiple functional groups in a single synthetic step (Soleimani & Zainali, 2011).

3. Green Chemistry Applications

Dudd et al. (2003) explored the synthesis of benzimidazoles from 1,2-phenylenediamine and benzoic acid in high-temperature water. This research aimed to conduct organic chemistry in water with yields comparable to those in conventional media, demonstrating the potential of green chemistry approaches (Dudd et al., 2003).

4. Pharmaceutical Applications

Kamal, Hussaini Syed, and Malik Mohammed (2015) reviewed the therapeutic potential of benzothiazoles, including derivatives with 2-formylbenzoic acid moieties. They highlighted the diverse pharmaceutical applications of these compounds, particularly in antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities (Kamal, Hussaini Syed, & Malik Mohammed, 2015).

5. Synthesis of Novel Formazans

Gök and Şentürk (1991) synthesized novel formazans containing 4'-formylbenzo(15-crown-5)-2-carboxyphenylhydrazone. They also explored the copper(II) and cobalt(III) complexes of these formazans, contributing to the development of new materials with potential applications in dyes and pigments (Gök & Şentürk, 1991).

6. Bioorthogonal Coupling Reactions

Dilek et al. (2015) demonstrated the rapid formation of a stable boron-nitrogen heterocycle from 2-formylphenylboronic acid, which could be useful for bioorthogonal coupling reactions under physiologically compatible conditions. This research has implications for protein conjugation and biomedical applications (Dilek et al., 2015).

7. Antimicrobial Activities

Mishra et al. (2019) synthesized benzothiazole-imino-benzoic acid ligands and their metal complexes, demonstrating significant antimicrobial activity against human epidemic causing bacterial strains. This highlights the potential of 2-formylbenzoic acid derivatives in developing new antimicrobial agents (Mishra et al., 2019).

Synthesis routes and methods I

Procedure details

A mixture of 2-carboxybenzaldehyde (15.00 g, 0.100 moles), benzyl bromide (20.52 g, 0.120 moles) and potassium carbonate (41.46 g, 0.300 moles) in 250 ml of acetone under nitrogen in a 500 ml round-bottom flask equipped with a magnetic stirrer was refluxed for 6 hours and then stirred at room temperature overnight. The mixture was then filtered through Celite and the filtrate concentrated in vacuo to remove the acetone. The remaining yellow oil was dissolved in ether (200 ml) and this solution washed with saturated sodium bicarbonate solution (1×50 ml), saturated sodium chloride solution, dried over magnesium sulfate and concentrated in vacuo to give 20.4 g of the product as a yellow oil.

Synthesis routes and methods II

Procedure details

2-Formylbenzoate (500 mg, 3.33 mmol) was dissolved in N,N-dimethylformamide (3 mL), potassium carbonate (553 mg, 4.00 mmol) and benzyl bromide (0.396 mL, 3.33 mmol) were added, and the mixture was stirred at room temperature for 2 hours. The reaction mixture was diluted with ethyl acetate, and then the organic layer was washed with water (×3) and saturated sodium chloride solution. The organic layer was dried with anhydrous sodium sulfate, and then the solvent was evaporated under reduced pressure to give the title compound (795 mg; yield, 99%) as a colorless oily substance.